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Compound of Interest

Compound Name: Diethyl phosphate-d10-1

Cat. No.: B12389453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl phosphate-d10-1 is the deuterated form of diethyl phosphate, a common metabolite of

various organophosphorus pesticides.[1] Due to its isotopic labeling, Diethyl phosphate-d10-1
serves as an invaluable tool in analytical and metabolic research.[2] Stable isotope-labeled

compounds are crucial as internal standards in bioanalytical studies, offering high precision in

quantification by mass spectrometry.[3] Deuteration can also influence the pharmacokinetic and

metabolic profiles of molecules, making it a subject of interest in drug development.[1][4] This

guide provides a comprehensive overview of the core physical properties of Diethyl
phosphate-d10-1, detailed experimental protocols for their determination, and a typical

analytical workflow where this compound is utilized.

Core Physical Properties
The physical properties of Diethyl phosphate-d10-1 are expected to be very similar to its non-

deuterated analogue, Diethyl phosphate. The table below summarizes the available data for

both compounds. Properties for the deuterated compound are specified where available;

otherwise, data for the non-deuterated form is provided as a close approximation.
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Property Diethyl phosphate-d10-1
Diethyl phosphate (non-
deuterated analogue)

Molecular Formula C₄HD₁₀O₄P C₄H₁₁O₄P

Molecular Weight 164.16 g/mol [1] 154.10 g/mol [5]

CAS Number 2483831-48-5[1] 598-02-7[5]

Appearance -
Colorless to light yellow

liquid[6], White powder[7]

Melting Point - 6 °C[5][7]

Boiling Point - 203 °C[5]

Density - 1.29 g/mL[8]

Solubility -

Slightly soluble in Chloroform,

DMSO, and Methanol.[5]

Soluble in common organic

solvents and water.[2]

Storage Temperature +4°C 2-8°C[5]

Experimental Protocols for Physical Property
Determination
The determination of the physical properties of chemical substances is governed by

standardized protocols to ensure accuracy and reproducibility. The following are summaries of

standard methodologies from the Organisation for Economic Co-operation and Development

(OECD) and ASTM International that are applicable for determining the physical properties of

liquid and low-melting point organic compounds like Diethyl phosphate-d10-1.

Melting Point/Melting Range (OECD 102 / ASTM E324)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure.[1] This property is a good indicator of purity.[7][9]
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Capillary Tube Method: A small, powdered sample of the substance is packed into a capillary

tube. The tube is then placed in a temperature-controlled apparatus, such as a liquid bath or

a metal block.[10][11] The temperature is raised at a slow, controlled rate. The temperatures

at which melting begins (initial melting point) and is complete (final melting point) are

recorded to define the melting range.[7][9]

Differential Scanning Calorimetry (DSC): This method measures the difference in heat flow

between the sample and a reference as a function of temperature. The melting point is

determined from the peak of the endothermic transition on the resulting thermogram.[12]

Boiling Point (OECD 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[5][8]

Ebulliometer Method: This method involves measuring the boiling point of the liquid in an

ebulliometer, an apparatus that allows for precise temperature measurement under

equilibrium conditions between the liquid and vapor phases.

Dynamic Method: The vapor pressure of the substance is measured as a function of

temperature. The boiling point is the temperature at which the vapor pressure reaches

101.325 kPa.[8]

Distillation Method: The substance is distilled, and the temperature of the vapor is measured

as it condenses. This method is suitable for determining the boiling range of a substance.[5]

Density of Liquids (OECD 109 / ASTM D4052)
Density is the mass of a substance per unit volume.[2][6]

Hydrometer/Immersed Body Method: These buoyancy-based methods involve measuring

the buoyant force on an object of known volume when immersed in the liquid. The density is

then calculated from this force.[2]

Oscillating Densimeter: A U-shaped tube is filled with the liquid and subjected to

electromagnetic oscillations. The density of the liquid is determined from the oscillation

frequency.[2]
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Pycnometer Method: A pycnometer, a flask of a specific, accurately known volume, is

weighed empty, then filled with the liquid and weighed again. The density is calculated from

the mass of the liquid and the volume of the pycnometer.[6]

Mandatory Visualization: Analytical Workflow
Diethyl phosphate-d10-1 is frequently used as an internal standard for the quantification of

diethyl phosphate in biological samples using Liquid Chromatography-Mass Spectrometry (LC-

MS). The following diagram illustrates a typical experimental workflow for such an analysis.
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Caption: LC-MS workflow for metabolite quantification.
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This workflow outlines the key steps from sample preparation to final quantification.[13][14] The

addition of a known amount of Diethyl phosphate-d10-1 at an early stage allows for the

correction of variability in sample processing and instrument response, leading to more

accurate and reliable measurement of the target analyte, diethyl phosphate.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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